Cas no 54765-12-7 (2-(1-benzothiophen-2-yl)acetaldehyde)

2-(1-benzothiophen-2-yl)acetaldehyde structure
54765-12-7 structure
Product Name:2-(1-benzothiophen-2-yl)acetaldehyde
CAS No:54765-12-7
MF:C10H8OS
MW:176.234921455383
MDL:MFCD24676065
CID:2136293
PubChem ID:19912860
Update Time:2025-07-29

2-(1-benzothiophen-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-acetaldehyde
    • 2-(1-benzothiophen-2-yl)acetaldehyde
    • RZTQKESTDPQKHS-UHFFFAOYSA-N
    • 54765-12-7
    • Benzo[b]thiophen-2-yl-acetaldehyde
    • DA-35176
    • EN300-1999639
    • SCHEMBL12741
    • MDL: MFCD24676065
    • Inchi: 1S/C10H8OS/c11-6-5-9-7-8-3-1-2-4-10(8)12-9/h1-4,6-7H,5H2
    • InChI Key: RZTQKESTDPQKHS-UHFFFAOYSA-N
    • SMILES: S1C(CC=O)=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 176.02958605Da
  • Monoisotopic Mass: 176.02958605Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 45.3Ų

2-(1-benzothiophen-2-yl)acetaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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